6-(4-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H10ClF3N4S
• Molecular Weight: 394.8 g/mol
• IUPAC Name: 6-[(4-chlorophenyl)methyl]-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H10ClF3N4S/c18-13-7-1-10(2-8-13)9-14-24-25-15(22-23-16(25)26-14)11-3-5-12(6-4-11)17(19,20)21/h1-8H,9H2
• InChI Key: HFHRCNAMNKUOMH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F)Cl

Description

6-(4-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of triazolothiadiazoles and has shown promising results in various studies related to its synthesis, mechanism of action, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 6-(4-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its pharmacological effects by modulating certain cellular pathways and signaling molecules.
Biochemical and Physiological Effects:
The compound has been found to exhibit various biochemical and physiological effects, including:
1. Inhibition of bacterial and fungal growth by disrupting the cell membrane.
2. Suppression of pro-inflammatory cytokines and enzymes, which contribute to the development of inflammation.
3. Induction of apoptosis in cancer cells by activating the caspase pathway.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(4-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent pharmacological properties, relatively simple synthesis method, and low toxicity. However, the compound also has some limitations, such as its poor solubility in water and limited bioavailability.

Future Directions

There are several potential future directions for the research on 6-(4-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, including:
1. Further studies on the mechanism of action and cellular pathways involved in its pharmacological effects.
2. Development of more efficient synthesis methods to improve the yield and purity of the compound.
3. Investigation of its potential use in combination therapy with other drugs for the treatment of various diseases.
4. Exploration of its potential use as a diagnostic tool for the detection of certain diseases.
5. Development of novel drug delivery systems to improve its bioavailability and therapeutic efficacy.
In conclusion, 6-(4-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown promising results in various scientific research applications. Its potential pharmacological properties make it a promising candidate for the development of new drugs for the treatment of various diseases. However, further studies are needed to fully understand its mechanism of action and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 6-(4-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-(trifluoromethyl)phenyl hydrazine with 4-chlorobenzaldehyde in the presence of a catalyst such as acetic acid. The resulting product is then treated with thiosemicarbazide and ammonium acetate to form the final compound.

Scientific Research Applications

The potential pharmacological properties of 6-(4-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied in various scientific research applications. Some of the notable research areas include:
1. Antimicrobial activity: Studies have shown that this compound exhibits significant antimicrobial activity against various bacterial and fungal strains.
2. Anti-inflammatory activity: The compound has also been found to possess potent anti-inflammatory properties, which could make it a potential candidate for the development of anti-inflammatory drugs.
3. Antitumor activity: Several studies have reported the potential antitumor activity of this compound, which could be attributed to its ability to induce apoptosis in cancer cells.